![molecular formula C18H26N2O2 B4891373 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol](/img/structure/B4891373.png)
1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol, also known as BDP, is a chemical compound that has gained significant attention in scientific research. It is a pyrazoline derivative that has shown promise in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects
1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has been shown to have various biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which can help protect cells from oxidative stress. 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has also been shown to inhibit the production of pro-inflammatory cytokines, which can help reduce inflammation. In addition, 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has several advantages for lab experiments. It is readily available and relatively easy to synthesize. It is also stable and can be stored for long periods. However, 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has some limitations for lab experiments. It is not water-soluble, which can make it difficult to work with in aqueous solutions. In addition, 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has not been extensively studied in vivo, which limits its potential applications.
Future Directions
For the study of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol include the development of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol derivatives with improved pharmacological properties, the study of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol in vivo, and the study of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol in combination with other drugs or therapies.
Synthesis Methods
The synthesis of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol involves the reaction of 3,5-di-tert-butyl-4-hydroxybenzaldehyde with hydrazine hydrate in the presence of acetic acid. The resulting product is then treated with benzoyl chloride to yield 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol. This synthesis method has been optimized to achieve high yields and purity of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol.
Scientific Research Applications
1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has shown potential in various scientific research areas. One of the most promising applications of 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol is in medicinal chemistry, where it has been studied as a potential drug candidate for various diseases. 1-benzoyl-3,5-di-tert-butyl-4,5-dihydro-1H-pyrazol-5-ol has been shown to exhibit anticancer, anti-inflammatory, and antioxidant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(3,5-ditert-butyl-5-hydroxy-4H-pyrazol-1-yl)-phenylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-16(2,3)14-12-18(22,17(4,5)6)20(19-14)15(21)13-10-8-7-9-11-13/h7-11,22H,12H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXEPHADHRTZNCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN(C(C1)(C(C)(C)C)O)C(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3,5-Di-tert-butyl-5-hydroxy-4,5-dihydro-pyrazol-1-yl)-phenyl-methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.